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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

An in-depth review of the existing scientific literature and chemical databases for 4-
Methylpentanamide (CAS No. 1119-29-5) reveals that while fundamental chemical and

physical properties are documented, there is a notable absence of comprehensive studies on

its biological activities, signaling pathways, or advanced applications in drug development. This

document summarizes the available data to provide a foundational understanding of the

compound.

Chemical and Physical Properties
4-Methylpentanamide, also known as isocaproic acid amide, has a molecular formula of

C₆H₁₃NO and a molecular weight of approximately 115.17 g/mol .[1][2][3] Its structure consists

of a pentanamide with a methyl group at the fourth carbon position. Key physical properties

gathered from various chemical databases are presented below.

Table 1: Physical and Chemical Properties of 4-Methylpentanamide
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Property Value Source(s)

CAS Number 1119-29-5 [1][3][4]

Molecular Formula C₆H₁₃NO [1][3]

Molecular Weight 115.17 g/mol [1][5]

Boiling Point 245.2°C at 760 mmHg [1]

Melting Point 119 °C [6]

Density 0.894 g/cm³ [1]

Flash Point 102.1°C [1]

Refractive Index 1.431 [1]

Vapor Pressure 0.0291 mmHg at 25°C [1]

Synthesis Information
Information on the synthesis of 4-Methylpentanamide is limited, with some chemical suppliers

providing potential synthetic routes. One documented method involves the reaction of

acetoacetamide with 1-bromo-2-methylpropane.[5] Another patent describes a method for

preparing a related compound, 4-methyl-3-oxo-N-phenyl-pentanamide, through the amidation

of isobutyryl methyl acetate with aniline.[7]

A specific experimental protocol is outlined for the synthesis of a related compound, 2-isobutyl-

acetamide, which may serve as a precursor or reference.[5]

Experimental Protocol: Synthesis of 2-isobutyl-acetamide[5]

To a reactor, sequentially add 4.5 mol of anhydrous ethanol, 1 mol of acetamide, 1.1 mol of

sodium ethoxide, and 1.1 mol of isobutyl bromide.

Maintain the reaction temperature at 65°C with stirring until the reaction is complete.

Recover the ethanol via distillation.

Dissolve the distillation residue in hot water and filter the solution.
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Cool the filtrate to allow for the separation of 2-isobutyl-acetamide.

Dry the resulting compound. The reported yield is 144 g.

Below is a generalized workflow for a common amide synthesis, which could be adapted for 4-
Methylpentanamide.

A generalized workflow for the synthesis of amides.

Spectroscopic Data
Spectroscopic data for 4-Methylpentanamide is available from sources such as the NIST

Chemistry WebBook and PubChem. This includes mass spectrometry and infrared (IR)

spectroscopy data.[2][3][8][9]

Mass Spectrometry: Electron ionization mass spectra are available, providing information on

the fragmentation pattern of the molecule.[8][9]

Infrared (IR) Spectrum: The IR spectrum, collected on a solid sample (mineral oil mull), is

also available for review.[3]

NMR Spectra: PubChem indicates the availability of 13C NMR spectra.[2]

Biological Activity
A comprehensive search of the scientific literature did not yield any studies specifically

investigating the biological activity, mechanism of action, or signaling pathways of 4-
Methylpentanamide. While research exists on related compounds, such as derivatives of

pentanoic acid with antibacterial properties, there is no direct evidence to attribute these

activities to 4-Methylpentanamide itself.[10] The absence of such data is a significant gap in

the understanding of this compound's potential pharmacological profile.

The typical drug discovery and development process, which would follow initial identification of

biological activity, is illustrated below.
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A simplified representation of the drug discovery and development pathway.
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Conclusion
The currently available information on 4-Methylpentanamide is primarily limited to its

fundamental chemical and physical properties, along with some spectroscopic data. There is a

significant lack of research into its biological effects, potential therapeutic applications, and

associated signaling pathways. For researchers and drug development professionals, this

compound represents a largely unexplored chemical entity. Future research would need to

begin with foundational in vitro and in vivo screening to determine if 4-Methylpentanamide
possesses any biological activity of interest before it could be considered for further

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b178914#literature-review-of-4-methylpentanamide-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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